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The table below summarizes key investigational therapies, highlighting where Soraprazan's unique

approach fits within the broader landscape.

Therapy (Company) Mechanism of Action Development Status Reported Efficacy Findings

| Soraprazan (Remofuscin) (Katairo GmbH) | Removes existing lipofuscin deposits from retinal pigment

epithelium (RPE) cells [1] [2]. | Phase 2 completed (STARTT trial); results pending [3] [4]. | Preclinical

data: Significant lipofuscin removal in animal models; efficacy confirmed in Abca4-/- mice [1]. | |

Gildeuretinol (ALK-001) (Alkeus Pharmaceuticals) | Deuterated vitamin A; slows toxic bisretinoid (A2E)

formation by stabilizing vitamin A to reduce dimerization [5] [6]. | Phase 3 (completed). | 28% reduction in

the area of ellipsoid zone (photoreceptor) loss over 24 months vs. placebo. 3 fewer letters lost on low

luminance visual acuity test [7]. | | Tinlarebant (LBS-008) (Belite Bio) | RBP4 antagonist; reduces vitamin

A delivery to the retina to limit production of toxic bisretinoids [5]. | Phase 3 ongoing (DRAGON trial). | At

24 months, ~50% reduction in the rate of lesion growth (DDAF) vs. historical controls; 42% of

participants developed no new atrophic lesions [5]. | | OCU410ST (Ocugen) | Modifier gene therapy

(AAV5); delivers RORA gene to regulate inflammation, lipid metabolism, and retinal homeostasis [5]. |

Phase 1/2. | At 6 months, 54% slower atrophic lesion growth in treated vs. untreated fellow eyes [5]. | |

Emixustat (Kubota Vision) | RPE65 inhibitor; modulates visual cycle to reduce production of toxic
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bisretinoids [5]. | Phase 3 (discontinued). | Did not meet primary endpoint of reducing macular atrophy

progression in the SeaSTAR trial [5]. |

Detailed Look at Soraprazan's Profile

Unique Mechanism: Unlike other approaches that aim to slow the production of toxic lipofuscin,
Soraprazan is designed to remove existing lipofuscin deposits from the RPE, potentially offering a

regenerative treatment strategy [1] [2].
Key Experimental Evidence: A 2020 preclinical study in Abca4-/- mice demonstrated that after a

single intravitreal injection, Soraprazan accumulated specifically in the RPE by binding to its
pigments (lipofuscin, melanin, and melanolipofuscin) and was still detected 20 weeks later, indicating

a strong depot effect and target engagement [1].
Clinical Trial Status: The STARTT trial was a double-masked, placebo-controlled study involving 87

adults with Stargardt disease. While the study is completed, the final results on its primary endpoint
(change in quantitative autofluorescence, qAF) have not been made public yet [3] [4].

Experimental Protocols from Key Studies

For researcher reference, here are the methodologies from pivotal studies.

Soraprazan Preclinical PK/PD Study [1]

Animal Model: Pigmented Abca4-/- mice (5-7 months old).

Dosing: Single intravitreal injection of 40 µg remofuscin in 2 µL PBS (with 1% DMSO).
Tissue Analysis:

HPLC-MS: Used to measure time course of remofuscin concentrations in different eye
tissues.

TEM Autoradiography: Used 3H-labelled remofuscin to visualize penetration and
intracellular distribution in eye sections up to 20 weeks post-injection.

Gildeuretinol Phase 2 (TEASE-2) Clinical Trial [7]

Study Design: Randomized, double-masked, placebo-controlled trial over 24 months.
Participants: 79 patients with intermediate-stage Stargardt disease (40 treated, 39 placebo).

Primary Endpoint: Area of ellipsoid zone (EZ) loss, measured by optical coherence
tomography (OCT).

Key Secondary Endpoints: Low luminance visual acuity (LLVA), microperimetry, and safety.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.retinalphysician.com/issues/2025/october/novel-therapies-for-stargardt-disease/
https://www.retinalphysician.com/issues/2025/october/novel-therapies-for-stargardt-disease/
https://www.smolecule.com/products/s595521?utm_src=pdf-body
https://www.smolecule.com/products/s595521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7649431/
https://www.uak-swm.de/soraprazan/index.html
https://www.smolecule.com/products/s595521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7649431/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10445898/
https://www.clinicaltrialsregister.eu/ctr-search/trial/2018-001496-20/NL
https://www.smolecule.com/products/s595521?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7649431/
https://europe.ophthalmologytimes.com/view/aao-2025-the-safety-and-efficacy-of-oral-gildeuretinol-in-participants-with-intermediate-stage-stargardt-disease
https://www.smolecule.com/products/s595521?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Visualizing Therapeutic Mechanisms and Development

The diagram below maps the primary therapeutic strategies for Stargardt disease based on their biological

targets and mechanisms of action.
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Key Takeaways for Researchers

Soraprazan's Niche: Its potential to remove existing lipofuscin is a distinct regenerative strategy,

contrasting with other therapies that are primarily preventative (slowing new toxin formation) [1] [5].
Landscape Maturity: Gildeuretinol currently has the most advanced reported efficacy data. The field

is diversifying with both small molecule (Soraprazan, Gildeuretinol, Tinlarebant) and gene therapy
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(OCU410ST, dual AAV) approaches [7] [5].

Data Gap: A definitive efficacy ranking for Soraprazan awaits the publication of the STARTT trial
results, which will provide critical data on its effect on lipofuscin levels (qAF) and visual function in

humans [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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